Cas no 2731-73-9 (β-Chloro-L-alanine)

• Product Name: β-Chloro-L-alanine
• CAS No: 2731-73-9
• Molecular Formula: C₃H₆ClNO₂
• Molecular Weight: 123.5382
• MDL: MFCD00046536
• CID: 43361
• PubChem ID: 439772

β-Chloro-L-alanine Properties

Names and Identifiers

• (R)-2-Amino-3-chloropropanoic acid
• (2R)-2-amino-3-chloropropanoic acid
• (R)-2-Amino-3-chloropropanoic acid hydrochloride
• 3-Chloro-L-alanine
• b-Chloro-L-alanine
• H-β-Chloro-Ala-OH
• ß-Chloro-L-alanine
• 2-amino-3-chloropropanoic acid
• Alanine,3-chloro
• L-Alanine,3-chloro
• Alanine,3-chloro-, L- (8CI)
• (2R)-b-Chloroalanine
• L-b-Chloroalanine
• Alanine, 3-chloro-
• beta-Chloro-L-alanine
• beta-Chloroalanine
• 3-Chloro-DL-alanine;beta-Chloro-DL-alanine
• H-beta-Chloro-Ala-OH
• H-Ala(Cl)-OH
• L-Alanine, 3-chloro-
• (2R)-beta-Chloroalanine
• Alanine, 3-chloro-, L-
• 3-chloro-l-ala
• H--Chloro-Ala-OH
• H-Ala(3-Cl)-OH
• Lopac0_000270
• ASBJGPTTYPEMLP-REOHCLBHSA-
• ASBJGPTTYPEMLP-REOHCLBHSA-N
• FCH9204
• β-Chloro-L-alanine
• CS-7792
• EN300-216147
• L-.BETA.-CHLOROALANINE
• 2731-73-9
• .BETA.-CHLORO-L-ALANINE
• AC-22368
• Alanine,3-chloro-
• (2R)-2-ammonio-3-chloropropanoate
• Q27102381
• beta -Chloro-L-alanine
• CHEMBL51989
• C02635
• J-016730
• SDCCGSBI-0050258.P002
• HY-107373
• NCGC00162112-01
• AKOS016842949
• (2R)-2-amino-3-chloro-propanoic acid;3-Chloro-L-alanine
• beta-Chloro-L-Ala-OH
• FD21123
• NCGC00162112-02
• C3H6ClNO2
• AMY22074
• 75RTT737SY
• (2R)-.BETA.-CHLOROALANINE
• A819011
• 3-Chloro-L-alanine-15N, >=98 atom % 15N, >=99% (CP)
• SCHEMBL890418
• UNII-75RTT737SY
• CCG-204365
• MFCD00046536
• CHEBI:17403
• AS-12232
• InChI=1/C3H6ClNO2/c4-1-2(5)3(6)7/h2H,1,5H2,(H,6,7)/t2-/m0/s1
• DTXSID501336429
• L-??Chloroalanine
• L-β-Chloroalanine
• A-Chloroalanin
• A-Chloro-L-alanine; L-
• DA-60250

• MDL： MFCD00046536
• InChIKey： ASBJGPTTYPEMLP-REOHCLBHSA-N
• Inchi： 1S/C3H6ClNO2/c4-1-2(5)3(6)7/h2H,1,5H2,(H,6,7)/t2-/m0/s1
• SMILES： ClC([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]

Computed Properties

• Exact Mass: 123.00900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 123.009
• Heavy Atom Count: 7
• Complexity: 75.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• LogP: 0.33740
• PSA: 63.32000
• Refractive Index: 1.5000 (estimate)
• Water Partition Coefficient: dissolution
• Boiling Point: 243.6℃ at 760 mmHg
• Melting Point: 156-157 ºC
• Flash Point: 101.1 °C
• Color/Form: White crystalline powder
• Solubility: dissolve in water
• Specific Rotation: +14.4° (c=1 in H2O)
• Density: 1.2776 (rough estimate)

β-Chloro-L-alanine Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign：
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning

β-Chloro-L-alanine Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%